Cas no 1321-57-9 (1,2,3-Propanetricarboxylic acid, 2-hydroxy-, mono(1-methylethyl) ester)

1,2,3-Propanetricarboxylic acid, 2-hydroxy-, mono(1-methylethyl) ester structure
1321-57-9 structure
Product Name:1,2,3-Propanetricarboxylic acid, 2-hydroxy-, mono(1-methylethyl) ester
CAS No:1321-57-9
MF:C9H14O7
MW:234.203263759613
CID:146555
Update Time:2025-04-19

1,2,3-Propanetricarboxylic acid, 2-hydroxy-, mono(1-methylethyl) ester Chemical and Physical Properties

Names and Identifiers

    • 1,2,3-Propanetricarboxylic acid, 2-hydroxy-, mono(1-methylethyl) ester
    • (1-methylethyl) dihydrogen 2-hydroxypropane-1,2,3-tricarboxylate
    • 2-hydroxy-2-[2-oxo-2-(propan-2-yloxy)ethyl]butanedioic acid
    • 3-carboperoxy-5-(1-methylethoxy)-5-oxopentanoate
    • Citric acid, monoisopropyl ester
    • Monoisopropyl citrate
    • CITRICACID,MONOISOPROPYLESTER
    • Inchi: 1S/C9H14O7/c1-5(2)16-7(12)4-9(15,8(13)14)3-6(10)11/h5,15H,3-4H2,1-2H3,(H,10,11)(H,13,14)
    • InChI Key: SKHXHUZZFVMERR-UHFFFAOYSA-N
    • SMILES: C(C(O)=O)C(O)(C(O)=O)CC(OC(C)C)=O

Computed Properties

  • Exact Mass: 234.07392
  • Monoisotopic Mass: 232.058303
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 285
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 127

Experimental Properties

  • Density: g/cm3
  • Boiling Point: 425.1°Cat760mmHg
  • Flash Point: 167.3°C
  • Refractive Index: 1.509
  • PSA: 121.13
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